1-methyl-4-(prop-2-en-1-yloxy)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 1-methyl-4-prop-2-enoxypyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C9H10N4O/c1-3-4-14-9-7-5-12-13(2)8(7)10-6-11-9/h3,5-6H,1,4H2,2H3
• InChI Key: UOKGRPSILMEABZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=NC=N2)OCC=C
• Molecular Formula: C9H10N4O
• Molecular Weight: 190.20 g/mol
• CAS No.: 2168137-63-9

Description

1-methyl-4-(prop-2-en-1-yloxy)-1H-pyrazolo[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C9H10N4O and its molecular weight is 190.206. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Reactivity

Research on pyrazolo[3,4-d]pyrimidines has demonstrated their synthesis through various methodologies, emphasizing the versatility and reactivity of this scaffold. One study described the resourceful synthesis of pyrazolo[1,5-a]pyrimidines under ultrasound irradiation, presenting a simple, mild, and efficient method with satisfactory yields, highlighting the potential for generating diverse pyrazolo[3,4-d]pyrimidine derivatives, including the compound of interest (Buriol et al., 2013). Another study focused on the chemical reactivity and physical properties of related compounds, providing insight into their structural stability and synthetic accessibility (Bergmann et al., 1979).

Biological Activities and Medicinal Applications

Pyrazolo[3,4-d]pyrimidines have been extensively studied for their biological and medicinal properties . For instance, certain derivatives have shown cytoprotective antiulcer activity , suggesting potential therapeutic applications beyond their structural interest (Ikeda et al., 1996). Moreover, research has identified pyrazolo[3,4-d]pyrimidine analogues exhibiting significant antitumor activity , with certain compounds displaying potent inhibitory effects against various cancer cell lines, underlining the scaffold's potential in oncology (Kandeel et al., 2012). Additionally, some pyrazolo[3,4-d]pyrimidines have been evaluated for their antibacterial properties , indicating their utility in developing new antimicrobial agents (Beyzaei et al., 2017).

Advancements in Drug Delivery

The challenge of poor aqueous solubility of pyrazolo[3,4-d]pyrimidines, including compounds similar to "1-methyl-4-(prop-2-en-1-yloxy)-1H-pyrazolo[3,4-d]pyrimidine," has been addressed through innovative drug delivery systems. A study highlighted the use of nanosystems , such as albumin nanoparticles and liposomes, to improve the solubility and pharmacokinetic properties of these compounds, demonstrating enhanced bioavailability and therapeutic efficacy in cancer models (Vignaroli et al., 2016).